Cas no 62043-92-9 (Benzonitrile, 3-[2-(4-methoxyphenyl)-2-oxoethyl]-)

• Product Name: Benzonitrile, 3-[2-(4-methoxyphenyl)-2-oxoethyl]-
• CAS No: 62043-92-9
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 1634938
• Update Time: 2024-09-12

Benzonitrile, 3-[2-(4-methoxyphenyl)-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[2-(4-methoxyphenyl)-2-oxoethyl]-

• Inchi： 1S/C16H13NO2/c1-19-15-7-5-14(6-8-15)16(18)10-12-3-2-4-13(9-12)11-17/h2-9H,10H2,1H3
• InChI Key： SVNTUHDBEKKAHK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CC(C2=CC=C(OC)C=C2)=O)=C1

Computed Properties

• Exact Mass: 251.09469

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Melting Point: 85-88 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 442.7±25.0 °C(Predicted)
• PSA: 50.09